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Compound of Interest

Compound Name: Aurintricarboxylic Acid
13186-45-3; 4431-00-9; 50979-16-
CAS No.:
3; 569-58-4
Cat. No.: B15623186

Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,
adherence to strict safety and disposal protocols is paramount for maintaining a secure and
compliant workspace. This guide provides essential, immediate safety and logistical information
for the proper disposal of Aurintricarboxylic Acid (ATA), a common reagent used in various
biochemical assays.

Immediate Safety and Handling Precautions

Aurintricarboxylic Acid is recognized as a skin and eye irritant.[1][2] When handling this
chemical, it is crucial to wear appropriate personal protective equipment (PPE), including
gloves, protective clothing, and eye protection. In case of accidental contact, follow these first-
aid measures:

e Eye Contact: Immediately rinse cautiously with water for several minutes. If contact lenses
are present, remove them if it is easy to do so. Continue rinsing and seek medical attention if
irritation persists.[2]
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o Skin Contact: Wash the affected area with plenty of soap and water. Contaminated clothing
should be removed and washed before reuse.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

 Ingestion: Rinse the mouth with water. Do not induce vomiting and seek medical attention.

Quantitative Data for Aurintricarboxylic Acid

The following table summarizes key quantitative data for Aurintricarboxylic Acid and its
triammonium salt, which is essential for risk assessment and handling procedures.

Property Value Source(s)
Oral LD50 (Rat) 9 g/kg [11[2]
Melting Point Decomposes at 200-225 °C [1][2]
Molecular Formula C22H1409

Molecular Weight 422.34 g/mol

Disposal Protocol and Decision-Making

The primary guideline for the disposal of Aurintricarboxylic Acid is to adhere to all federal,
state, and local regulations.[3] It must not be disposed of with household garbage and should
not be allowed to enter sewage systems.

Experimental Protocol for Disposal

While no specific experimental protocols for the chemical degradation of Aurintricarboxylic
Acid for disposal are readily available, the recommended procedure focuses on its proper
segregation and disposal as solid waste.

o Regulatory Compliance Check: The first and most critical step is to verify if
Aurintricarboxylic Acid is classified as a hazardous waste under your local, state, and
federal regulations.[1][3][4]

o Waste Collection:
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o For solid Aurintricarboxylic Acid, carefully sweep the material to avoid dust generation
and place it into a suitable, sealed, and leak-proof container.[2][4][5]

o For solutions containing Aurintricarboxylic Acid, absorb the liquid with an inert material
like diatomite or universal binders. The contaminated absorbent should then be placed in a

sealed container.

e Labeling: Clearly label the waste container with "Non-hazardous Laboratory Waste" and the
chemical name "Aurintricarboxylic Acid."[1]

» Final Disposal: Dispose of the sealed container in accordance with your institution's waste
management guidelines and local regulations. Some sources, such as Flinn Scientific,
suggest that if regulations permit, it can be disposed of as a non-hazardous solid waste in a
sanitary landfill (Method #26a).[1][2]

Note: Do not dispose of Aurintricarboxylic Acid down the drain unless specifically permitted
by your local wastewater treatment authority.[1]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Aurintricarboxylic Acid.
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Caption: Disposal decision workflow for Aurintricarboxylic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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